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Compound of Interest

Compound Name: (2-Bromovinyl)trimethylsilane

Cat. No.: B178746

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for (2-
Bromovinyl)trimethylsilane, a versatile reagent in organic synthesis. The information is
compiled from material safety data sheets and general best practices for handling reactive
organosilane compounds. This document is intended to supplement, not replace, institutional
safety protocols and professional judgment.

Chemical and Physical Properties

(2-Bromovinyl)trimethylsilane is a flammable and reactive organosilane compound. Its
properties are summarized in the table below.
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Property Value References
Molecular Formula C5H11BrSi [1112]
Molecular Weight 179.13 g/mol [11[2][3]
Appearance Liquid [4]

Density 1.167 g/mL at 25 °C [11[415]16]
Boiling Point 50-51 °C at 52 mmHg [1][4]5]16]
Flash Point 29 °C (84.2 °F) - closed cup [4]
Refractive Index n20/D 1.466 (lit.) [11[4]15]16]

Hazard Identification and Classification

(2-Bromovinyl)trimethylsilane is classified as a hazardous substance. All personnel handling
this chemical should be thoroughly familiar with its potential hazards.

Hazard . .
. GHS Pictogram Signal Word Hazard Statement
Classification
Flammable liquids ] H226: Flammable
& Warning o

(Category 3) liquid and vapour.[7]

Skin irritation _ H315: Causes skin
Warning S

(Category 2) irritation.[7]

Serious eye irritation ) H319: Causes serious
Warning o

(Category 2) eye irritation.[7]

Specific target organ

toxicity — single ) H335: May cause
Warning _ o

exposure (Category respiratory irritation.[7]

3), Respiratory system

Toxicological Information
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Detailed toxicological data for (2-Bromovinyl)trimethylsilane is limited.[8] Much of the

available information is based on related organosilicon compounds.

Toxicity Aspect

Data

Acute Toxicity

No data available.[8]

Skin Corrosion/Irritation

Causes skin irritation.[7]

Serious Eye Damage/Irritation

Causes serious eye irritation.[7]

Respiratory or Skin Sensitization

Prolonged or repeated exposure may cause

allergic reactions in certain sensitive individuals.

[8]

Germ Cell Mutagenicity

No data available.[8]

Carcinogenicity

Not identified as a probable, possible or

confirmed human carcinogen by IARC.[8]

Reproductive Toxicity

No data available.[8]

Specific Target Organ Toxicity (Single Exposure)

May cause respiratory irritation.[7][8]

Specific Target Organ Toxicity (Repeated

Exposure)

No data available.[8]

Aspiration Hazard

No data available.[8]

In general, organosilanes are considered to have low toxicity.[9] However, the lack of specific

data for (2-Bromovinyl)trimethylsilane necessitates cautious handling to minimize exposure.

Safe Handling and Storage
Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling (2-Bromovinyl)trimethylsilane.
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PPE Type Specifications

Chemical splash goggles and a face shield are

Eye/Face Protection ]
required.[10]

_ . A flame-resistant lab coat and chemical-
Skin Protection ] o
resistant gloves (e.g., nitrile) are mandatory.[3]

Use in a well-ventilated fume hood. If vapors or
) ) aerosols are generated, a respirator with an
Respiratory Protection ] ) ]
appropriate cartridge (e.g., type ABEK) is

required.[4][8]

Engineering Controls

All work with (2-Bromovinyl)trimethylsilane should be conducted in a certified chemical fume
hood to minimize inhalation exposure.[3][10] An emergency eyewash station and safety shower
must be readily accessible.[10]

Storage

Store containers in a cool, dry, and well-ventilated area away from heat, sparks, and open
flames.[10] Keep containers tightly closed and under an inert atmosphere (e.g., argon or
nitrogen) to prevent contact with air and moisture.[1]

Experimental Protocols: A Generalized Approach

While specific experimental protocols for (2-Bromovinyl)trimethylsilane are not readily
available in the searched literature, a generalized procedure for its use in a common
application, such as a cross-coupling reaction, can be inferred from procedures for similar

compounds.

Disclaimer: The following is a generalized, illustrative protocol and must be adapted and
rigorously risk-assessed for any specific laboratory application.

Generalized Procedure for a Cross-Coupling Reaction

 Inert Atmosphere: All glassware should be oven-dried and the reaction setup assembled
under an inert atmosphere (argon or nitrogen).[11]

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.cmu.edu/ehs/Guidelines/pyrophorichandlingprocedure.pdf
https://ehs.yale.edu/sites/default/files/files/pyrophoric-water-compound-sop.pdf
https://iupress.istanbul.edu.tr/journal/ijp/article/toxicological-evaluation-of-siloxanes-by-in-silico-approaches?id=1596236
https://operations.ok.ubc.ca/wp-content/uploads/sites/200/2025/04/C3-Handling-Pyrophoric-Materials-OK-Updated-2021.pdf
https://www.benchchem.com/product/b178746?utm_src=pdf-body
https://ehs.yale.edu/sites/default/files/files/pyrophoric-water-compound-sop.pdf
https://www.cmu.edu/ehs/Guidelines/pyrophorichandlingprocedure.pdf
https://www.cmu.edu/ehs/Guidelines/pyrophorichandlingprocedure.pdf
https://www.cmu.edu/ehs/Guidelines/pyrophorichandlingprocedure.pdf
https://www.chemistry.utah.edu/wp-content/uploads/sites/15/2025/09/Pyrophoric-Materials-Guidelines-01.2019.pdf
https://www.benchchem.com/product/b178746?utm_src=pdf-body
https://orgsyn.org/demo.aspx?prep=cv6p1033
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Reagent Preparation: In a flame-dried, three-necked flask equipped with a magnetic stirrer, a
condenser, and a septum, dissolve the appropriate substrate and catalyst in a dry, degassed
solvent.

» Addition of (2-Bromovinyl)trimethylsilane: Using a dry, gas-tight syringe, slowly add the
required amount of (2-Bromovinyl)trimethylsilane to the reaction mixture.

» Reaction Monitoring: Monitor the progress of the reaction using an appropriate analytical
technique (e.g., TLC, GC-MS).

o Work-up: Upon completion, cool the reaction mixture to room temperature and quench by the
slow addition of a suitable reagent (e.g., saturated aqueous ammonium chloride).

o Extraction and Purification: Extract the product with an organic solvent, wash the organic
layer, dry it over an anhydrous salt (e.g., MgS0O4), and concentrate it under reduced
pressure. Purify the crude product by column chromatography or distillation.

Emergency Procedures

First Aid Measures
Exposure Route First Aid Procedure

] Move the person to fresh air. If not breathing,
Inhalation ) o o o
give artificial respiration. Consult a physician.[8]

) Immediately wash off with soap and plenty of
Skin Contact .
water. Consult a physician.[8]

Rinse thoroughly with plenty of water for at least
Eye Contact ) o
15 minutes and consult a physician.[8]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[8]

Fire Fighting Measures

Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide to extinguish fires.[8]
Wear self-contained breathing apparatus for firefighting if necessary.[8]
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Accidental Release Measures

Evacuate personnel to a safe area.[8] Wear appropriate PPE.[8] Contain the spill and prevent it
from entering drains.[8] Absorb the spillage with an inert material (e.g., sand, earth) and

dispose of it as hazardous waste.[8]

Visualizations

The following diagrams illustrate key workflows and relationships for the safe handling of (2-

Bromovinyl)trimethylsilane.
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Caption: General workflow for the storage and handling of (2-Bromovinyl)trimethylsilane.
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Caption: Reactivity and hazardous decomposition of (2-Bromovinyl)trimethylsilane.
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Caption: Emergency response workflow for incidents involving (2-Bromovinyl)trimethylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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